Cas no 2115368-03-9 (methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2115368-03-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5866766
• PubChem ID: 165613675
• Update Time: 2025-10-29

methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate
• EN300-1758371
• 2115368-03-9

• Inchi： 1S/C7H10N2O2S/c1-9-6(4-12)5(3-8-9)7(10)11-2/h3,12H,4H2,1-2H3
• InChI Key： MBMOWFKVEFYYPH-UHFFFAOYSA-N
• SMILES： SCC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.1Ų

Additional information on methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate (CAS No. 2115368-03-9)

Methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate (CAS No. 2115368-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a methyl ester group and a sulfanylmethyl substituent. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 2115368-03-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for "methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate synthesis" or "2115368-03-9 applications" to explore its utility in various fields. Recent trends in green chemistry have also sparked interest in sustainable synthesis methods for such heterocyclic compounds, aligning with global efforts to reduce environmental impact.

From a structural perspective, the 1H-pyrazole core of this molecule is particularly noteworthy. Pyrazole derivatives are known for their diverse biological activities, making them valuable scaffolds in medicinal chemistry. The presence of the sulfanylmethyl group (-CH2SH) introduces potential for thiol-based reactions, which are crucial in bioconjugation and protein engineering applications. This feature has led to increased searches for "thiol-functionalized pyrazole derivatives" in academic and industrial research databases.

In pharmaceutical research, compounds like methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate are frequently investigated as potential intermediates for drug development. The methyl ester moiety offers versatility for further chemical modifications, a characteristic that answers common search queries such as "pyrazole ester derivatives in drug design." Recent publications have highlighted the compound's relevance in developing targeted therapies, particularly in the context of enzyme inhibition and receptor modulation studies.

The agrochemical industry has shown growing interest in 2115368-03-9 due to the pesticidal properties often associated with pyrazole compounds. Researchers exploring "pyrazole-based agrochemicals" frequently encounter this specific derivative in patent literature. Its potential as a building block for crop protection agents aligns with current agricultural needs for more selective and environmentally friendly pest control solutions.

Analytical characterization of methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods verify the compound's purity and structure, addressing common laboratory questions about "how to characterize pyrazole derivatives." The compound's stability profile and storage conditions are also frequent topics in technical discussions among chemists.

Recent advancements in computational chemistry have enabled more efficient studies of compounds like 2115368-03-9. Molecular modeling approaches help predict the compound's reactivity and interaction patterns, responding to growing searches for "in silico analysis of pyrazole derivatives." This computational perspective complements traditional laboratory research, offering insights into potential applications before experimental validation.

The commercial availability of methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate has expanded in recent years, with suppliers listing it under various catalog numbers. This availability supports its increasing use in high-throughput screening and combinatorial chemistry, addressing the pharmaceutical industry's demand for "diverse chemical building blocks." Pricing and purity specifications are common considerations for researchers sourcing this material.

Safety considerations for handling CAS 2115368-03-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended, responding to practical queries about "safe handling of pyrazole derivatives." Material safety data sheets provide detailed guidance for researchers working with this chemical.

Future research directions for methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or biomaterials engineering. The compound's functional groups offer opportunities for creating novel materials with specific properties, answering growing interest in "functionalized heterocycles in materials science." These applications could significantly expand the compound's utility beyond its current pharmaceutical and agrochemical uses.

In summary, 2115368-03-9 represents an important member of the pyrazole chemical family with diverse potential applications. Its unique combination of functional groups makes it valuable for researchers across multiple disciplines, from medicinal chemistry to materials science. As scientific understanding of heterocyclic compounds continues to grow, methyl 1-methyl-5-(sulfanylmethyl)-1H-pyrazole-4-carboxylate will likely remain a compound of significant interest in both academic and industrial settings.